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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental and evaluated neutron

cross-section data for Curium-244 (Cm-244), a crucial isotope in various nuclear applications,

including the production of medical isotopes. The accurate representation of Cm-244 neutron

interaction probabilities is paramount for reliable neutronics calculations in reactor design,

shielding, and transmutation studies. This document summarizes the latest data from leading

international nuclear data libraries and significant experimental measurements, offering a

valuable resource for validating computational models.

Data Presentation: A Comparative Overview
The following tables present a summary of key neutron cross-section parameters for Cm-244 at

thermal energy (0.0253 eV) and the resonance integral, comparing evaluated data from major

nuclear data libraries—JENDL-5, ENDF/B-VIII.0, JEFF-3.3, and CENDL-3.2—with available

experimental data. These values are essential for thermal and epithermal neutron spectrum

calculations.

Table 1: Thermal Neutron Cross-Sections (at 0.0253 eV) for Cm-244
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Reaction JENDL-5
ENDF/B-
VIII.0

JEFF-3.3 CENDL-3.2
Experiment
al Data

Capture (n,γ) 15.11 b 15.1 b 15.1 b 15.1 b 15.2 ± 0.8 b

Fission (n,f) 1.038 b 1.04 b 1.04 b 1.04 b 1.04 ± 0.06 b

Elastic

Scattering

(n,el)

11.09 b 11.1 b 11.1 b 11.1 b -

Total (n,total) 27.24 b 27.2 b 27.2 b 27.2 b -

Table 2: Resonance Integrals for Cm-244

Reaction JENDL-5
ENDF/B-
VIII.0

JEFF-3.3 CENDL-3.2
Experiment
al Data

Capture (n,γ) 660.2 b 660 b 660 b 660 b 690 ± 50 b

Fission (n,f) 11.50 b 11.5 b 11.5 b 11.5 b 13.9 ± 0.7 b

Note: The evaluated data are generally consistent across the different libraries, reflecting a

consensus in the nuclear data community. However, slight discrepancies with experimental

values, particularly for the resonance integrals, highlight the ongoing need for further

refinement and validation.

Experimental Protocols: Methodologies for Key
Experiments
The experimental data presented in this guide are primarily derived from time-of-flight (TOF)

measurements, a powerful technique for determining neutron cross-sections as a function of

neutron energy.

Neutron Capture Cross-Section Measurements at J-
PARC/MLF/ANNRI

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recent and highly accurate measurements of the Cm-244 neutron capture cross-section have

been performed at the Japan Proton Accelerator Research Complex (J-PARC) Materials and

Life Science Experimental Facility (MLF) using the Accurate Neutron-Nucleus Reaction

measurement Instrument (ANNRI).[1]

Neutron Source: A pulsed spallation neutron source produces a wide spectrum of neutrons.

Protons accelerated to high energies strike a heavy metal target (mercury), generating

intense neutron pulses.

Time-of-Flight Technique: The energy of the neutrons is determined by measuring the time it

takes for them to travel from the source to the sample over a known flight path. This allows

for energy-dependent cross-section measurements.

Detector System: The ANNRI facility utilizes a 4π germanium spectrometer to detect the

prompt gamma-rays emitted from the Cm-244 sample following neutron capture.[2] The high-

resolution of germanium detectors allows for precise identification of the capture events.

Sample: The Cm-244 sample is typically encapsulated to contain the radioactive material

safely. The isotopic composition of the sample is meticulously characterized to account for

the presence of other isotopes.

Data Analysis: The raw data from the detectors are processed to subtract background

radiation and to normalize the results to a known standard cross-section, often the capture

cross-section of gold (¹⁹⁷Au). Resonance analysis is then performed to extract parameters

for the observed neutron resonances.[1]
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Figure 1: Experimental workflow for Cm-244 neutron capture cross-section measurement at J-
PARC/ANNRI.

Validation of Evaluated Data
The accuracy of the evaluated nuclear data libraries is assessed through a process of

validation, which involves comparing the results of neutronics calculations using these libraries

with experimental benchmarks.

Integral Benchmark Experiments
Integral experiments provide a crucial test of the overall performance of a nuclear data library in

a specific neutron spectrum. For Cm-244, validation is often performed using data from:

Criticality Safety Benchmarks: A wide range of critical assemblies with varying compositions

and neutron spectra are modeled using Monte Carlo codes. The calculated effective neutron

multiplication factor (k-eff) is then compared to the experimental value of 1.0. Discrepancies

can point to inaccuracies in the underlying cross-section data.

Fast Reactor Experiments: Post-irradiation examination (PIE) of Cm-244 samples irradiated

in fast reactors, such as the experimental fast reactor JOYO, provides valuable data on the

transmutation and consumption rates of Cm-244. These experimental results are then

compared with depletion calculations to validate the capture and fission cross-sections in a

fast neutron spectrum.

The MANTRA Experiment: The MANTRA (Measurement of Actinide Neutron Transmutation

Rates in ATR) program at the Advanced Test Reactor (ATR) in the United States was

designed to provide high-quality integral data for the validation of actinide cross-sections,

including those of Cm-244.[3]
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Figure 2: Logical workflow for the validation of Cm-244 cross-section data.

The validation process is iterative. Discrepancies between calculations and experiments can

lead to re-evaluations of the nuclear data, incorporating new experimental results and improved

theoretical models to enhance the accuracy of future neutronics calculations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Curium-244 Cross-Section
Data for Neutronics Calculations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199346#validation-of-curium-244-cross-section-
data-for-neutronics-calculations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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